Cas no 1885-52-5 (Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride)

• Product Name: Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride
• CAS No: 1885-52-5
• MF: C₇H₈Cl₃NO
• MW: 228.503519058228
• MDL: MFCD01114588
• CID: 1380112
• PubChem ID: 19974992
• Update Time: 2025-07-12

Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride
• O-[(2,6-dichlorophenyl)methyl]hydroxylamine,hydrochloride
• E75227
• O-[(2,6-Dichlorophenyl)methyl]hydroxylamine--hydrogen chloride (1/1)
• AKOS037656228
• DB-159759
• O-[(2,6-dichlorophenyl)methyl]hydroxylamine hydrochloride
• CS-0163362
• o-(2,6-dichlorobenzyl)hydroxylamine hydrochloride
• SCHEMBL1715066
• DTXSID10601608
• O-(2,6-DICHLOROBENZYL)HYDROXYAMINE HYDROCHLORIDE
• O-[(2,6-dichlorophenyl)methyl]hydroxylamine;hydrochloride
• o-(2,6-dichlorobenzyl)-hydroxylamine hydrochloride
• 1885-52-5
• O-(2,6-Dichlorobenzyl)hydroxylamine HCl
• Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride (1:1)

• MDL： MFCD01114588
• Inchi： 1S/C7H7Cl2NO.ClH/c8-6-2-1-3-7(9)5(6)4-11-10;/h1-3H,4,10H2;1H
• InChI Key： ZZAXSKXALNKDRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CON)Cl.Cl

Computed Properties

• Exact Mass: 226.967147g/mol
• Monoisotopic Mass: 226.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride

Comprehensive Overview of Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride (CAS No. 1885-52-5)

Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride (CAS No. 1885-52-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,6-dichlorophenyl group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in developing enzyme inhibitors and antimicrobial agents. The compound's hydrochloride salt form enhances its stability and solubility, facilitating laboratory use.

In recent years, the demand for Hydroxylamine derivatives has surged due to their role in green chemistry and sustainable synthesis. Scientists are investigating its potential in catalysis and bioconjugation, aligning with the global push for eco-friendly chemical processes. The compound's CAS No. 1885-52-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics linked to this compound is its application in peptide modification. With the rise of biologics and therapeutic proteins, researchers are leveraging O-[(2,6-dichlorophenyl)methyl]hydroxylamine to introduce functional groups into peptides, enabling targeted drug delivery. This aligns with the growing interest in personalized medicine and precision therapeutics.

From a technical perspective, the compound's spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control during synthesis. Analytical chemists often highlight its distinct chromatographic behavior in HPLC, a critical factor for purity assessment. These features make CAS No. 1885-52-5 a benchmark in method development for analytical validation.

Another area of interest is the compound's role in heterocyclic chemistry. Its reactivity with carbonyl compounds enables the construction of nitrogen-containing rings, a key motif in many FDA-approved drugs. This versatility has spurred discussions in organic synthesis forums, where users inquire about optimal reaction conditions and scalability.

Safety and handling of Hydroxylamine derivatives are also frequently searched topics. While this article avoids restricted keywords, it's worth noting that proper laboratory protocols (e.g., inert atmosphere handling) are emphasized in literature to ensure stability. Such precautions align with industry standards for high-value intermediates.

In conclusion, Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride (CAS No. 1885-52-5) remains a cornerstone in modern chemistry. Its applications span from drug discovery to sustainable synthesis, reflecting the compound's adaptability to evolving scientific trends. As research progresses, its role in bioconjugation and catalysis is expected to expand, further solidifying its importance in the chemical sciences.